Cas no 87294-17-5 (Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]-)

• Product Name: Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]-
• CAS No: 87294-17-5
• MF: C₁₅H₁₆ClNO₂
• MW: 277.746043205261
• CID: 657904
• PubChem ID: 71413208
• Update Time: 2025-04-19

Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-[4-(1-methylethoxy)phenoxy]-
• 3-chloro-4-(4-propan-2-yloxyphenoxy)aniline
• DTXSID50832737
• 3-Chloro-4-{4-[(propan-2-yl)oxy]phenoxy}aniline
• A1-05080
• 87294-17-5

• Inchi： 1S/C15H16ClNO2/c1-10(2)18-12-4-6-13(7-5-12)19-15-8-3-11(17)9-14(15)16/h3-10H,17H2,1-2H3
• InChI Key： YLQAURQUWQYPNW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1)OC(C)C)N

Computed Properties

• Exact Mass: 277.0869564g/mol
• Monoisotopic Mass: 277.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.5Ų